An In-depth Technical Guide to the Discovery and Synthesis of ML-180: A Novel Inverse Agonist of Liver Receptor Homolog-1
An In-depth Technical Guide to the Discovery and Synthesis of ML-180: A Novel Inverse Agonist of Liver Receptor Homolog-1
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the discovery, synthesis, and biological characterization of ML-180 (also known as SR1848), a potent and selective inverse agonist of the orphan nuclear receptor Liver Receptor Homolog-1 (LRH-1; NR5A2). This document details the high-throughput screening campaign that led to its identification, its mechanism of action, and its effects on cancer cell proliferation and gene expression. Detailed experimental protocols for the synthesis of ML-180 and key biological assays are provided to enable further research and development. All quantitative data is summarized in structured tables, and key pathways and workflows are visualized using diagrams.
Introduction
Liver Receptor Homolog-1 (LRH-1), a member of the NR5A subfamily of nuclear receptors, is a critical regulator of development, metabolism, and steroidogenesis. Its aberrant activity has been implicated in the pathogenesis of several diseases, including metabolic disorders and various cancers, such as those of the breast, pancreas, and colon. LRH-1 has been shown to drive the expression of genes involved in cell cycle progression, such as Cyclin D1 and Cyclin E1, making it an attractive therapeutic target. ML-180 was identified through a high-throughput screening effort as a novel, small-molecule inverse agonist of LRH-1, offering a valuable tool for studying LRH-1 biology and a potential starting point for the development of new therapeutics.
Discovery of ML-180
ML-180 was discovered through a quantitative high-throughput screening (qHTS) campaign designed to identify inhibitors of LRH-1 transcriptional activity. The screening cascade involved a primary screen using a luciferase reporter gene assay, followed by a series of counter-screens to confirm activity and assess selectivity.
High-Throughput Screening (HTS) Workflow
The discovery process employed a multi-step approach to identify and validate LRH-1 inverse agonists from a large chemical library. The general workflow is outlined below.
Caption: High-throughput screening workflow for the discovery of LRH-1 inverse agonists.
The primary assay utilized HEK293T cells co-transfected with an LRH-1 expression vector and a luciferase reporter construct driven by the Cyp19 (aromatase) promoter, a known LRH-1 target. Compounds that inhibited luciferase activity were selected as initial hits. These hits were then subjected to dose-response analysis and counter-screened against the closely related nuclear receptor Steroidogenic Factor-1 (SF-1; NR5A1) to assess selectivity. An orthogonal StAR-luciferase reporter assay was also used to confirm the on-target activity. ML-180 emerged from this campaign as a validated hit with a favorable profile.
Synthesis of ML-180
ML-180, with the chemical name 6-[4-(3-chlorophenyl)piperazin-1-yl]-3-cyclohexyl-1H-pyrimidine-2,4-dione, can be synthesized through a multi-step process. While the original discovery report does not provide a detailed synthesis, a plausible synthetic route can be constructed based on established methods for the synthesis of related 6-substituted uracil (B121893) derivatives. The proposed synthesis involves the condensation of a β-ketoester with a urea (B33335) derivative to form the pyrimidine-dione core, followed by functionalization at the 6-position.
Proposed Synthetic Pathway
Caption: Proposed synthetic pathway for ML-180.
Biological Activity and Mechanism of Action
ML-180 functions as an inverse agonist of LRH-1, repressing its basal transcriptional activity. This activity translates into antiproliferative effects in cancer cell lines that are dependent on LRH-1 signaling.
In Vitro Activity
The in vitro activity of ML-180 has been characterized in various biochemical and cell-based assays.
| Assay Type | Target/Cell Line | Parameter | Value | Reference |
| Luciferase Reporter Assay | LRH-1 (HEK293T) | IC50 | 3.7 µM | [1] |
| Luciferase Reporter Assay | LRH-1 (HEK293T) | Max. Repression | 64% | [1] |
| Luciferase Reporter Assay | SF-1 (HEK293T) | IC50 | >10 µM | [1] |
| Cell Proliferation Assay | Huh-7 | EC50 | ~2.8 µM | [1] |
Mechanism of Action
ML-180 exerts its effects by directly binding to LRH-1 and modulating its function. Studies have shown that treatment with ML-180 leads to a rapid translocation of LRH-1 from the nucleus to the cytoplasm, thereby preventing it from regulating the transcription of its target genes in the nucleus. This leads to the downregulation of key cell cycle proteins.
Caption: Mechanism of action of ML-180.
Treatment of hepatic cells with ML-180 results in a dose-dependent decrease in the mRNA and protein levels of Cyclin D1 and Cyclin E1.[1] This effect is consistent with the observed inhibition of cell proliferation.
Experimental Protocols
Synthesis of ML-180
5.1.1. Step 1: Synthesis of 6-chloro-3-cyclohexyluracil A mixture of cyclohexylurea and ethyl cyanoacetate is heated in the presence of a base such as sodium ethoxide in ethanol (B145695) to yield 3-cyclohexyl-6-aminouracil. The resulting intermediate is then treated with a chlorinating agent, such as phosphorus oxychloride, to afford 6-chloro-3-cyclohexyluracil.
5.1.2. Step 2: Synthesis of 6-[4-(3-chlorophenyl)piperazin-1-yl]-3-cyclohexyl-1H-pyrimidine-2,4-dione (ML-180) 6-chloro-3-cyclohexyluracil is reacted with 1-(3-chlorophenyl)piperazine in a suitable solvent such as dimethylformamide (DMF) in the presence of a base like potassium carbonate. The reaction mixture is heated to drive the nucleophilic aromatic substitution to completion. After cooling, the product is isolated by precipitation with water and purified by recrystallization or column chromatography.
LRH-1 Luciferase Reporter Assay
This assay is used to measure the ability of a compound to modulate the transcriptional activity of LRH-1.
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Cell Culture and Transfection: HEK293T cells are cultured in DMEM supplemented with 10% FBS. Cells are seeded in 96-well plates and co-transfected with an LRH-1 expression plasmid and a luciferase reporter plasmid containing LRH-1 response elements (e.g., from the Cyp19 promoter).
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Compound Treatment: After 24 hours, the culture medium is replaced with fresh medium containing various concentrations of ML-180 or vehicle control (DMSO).
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Luciferase Activity Measurement: Following a 24-hour incubation with the compound, the cells are lysed, and luciferase activity is measured using a commercial luciferase assay system and a luminometer.
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Data Analysis: The relative light units (RLU) are normalized to the vehicle control. The IC50 value is calculated from the dose-response curve.
Cell Proliferation (MTT) Assay
This assay determines the effect of ML-180 on the viability and proliferation of cancer cells.
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Cell Seeding: Cancer cells (e.g., Huh-7) are seeded in 96-well plates and allowed to adhere overnight.
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Compound Treatment: The cells are treated with various concentrations of ML-180 or vehicle control for a specified period (e.g., 48 or 72 hours).
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MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 3-4 hours to allow for the formation of formazan (B1609692) crystals by metabolically active cells.
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Solubilization and Absorbance Measurement: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO or acidic isopropanol), and the absorbance is measured at 570 nm using a microplate reader.
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Data Analysis: The absorbance values are normalized to the vehicle control to determine the percentage of cell viability. The EC50 value is calculated from the dose-response curve.
Quantitative Real-Time PCR (qPCR)
This technique is used to measure changes in the expression of LRH-1 target genes.
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RNA Extraction: Cells are treated with ML-180 or vehicle control. Total RNA is then extracted using a commercial RNA isolation kit.
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cDNA Synthesis: The extracted RNA is reverse transcribed into complementary DNA (cDNA) using a reverse transcriptase enzyme and random primers or oligo(dT) primers.
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qPCR Reaction: The qPCR reaction is set up with the cDNA template, gene-specific primers (e.g., for Cyclin D1, Cyclin E1, and a housekeeping gene like GAPDH), and a fluorescent DNA-binding dye (e.g., SYBR Green) or a probe-based detection system.
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Data Analysis: The relative expression of the target genes is calculated using the ΔΔCt method, normalizing to the expression of the housekeeping gene.
Immunocytochemistry for LRH-1 Localization
This method visualizes the subcellular localization of LRH-1.
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Cell Culture and Treatment: Cells are grown on coverslips and treated with ML-180 or vehicle control.
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Fixation and Permeabilization: The cells are fixed with paraformaldehyde and then permeabilized with a detergent like Triton X-100 to allow antibody access to intracellular proteins.
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Immunostaining: The cells are incubated with a primary antibody specific for LRH-1, followed by a fluorescently labeled secondary antibody. The cell nuclei are counterstained with a DNA dye such as DAPI.
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Imaging: The coverslips are mounted on microscope slides, and the cells are visualized using a fluorescence microscope. The localization of LRH-1 (nuclear vs. cytoplasmic) is assessed.
Conclusion
ML-180 is a valuable chemical probe for studying the biology of LRH-1. Its discovery as a potent and selective inverse agonist has provided a crucial tool for elucidating the role of LRH-1 in various physiological and pathological processes. The detailed protocols and data presented in this guide are intended to facilitate further research into the therapeutic potential of targeting LRH-1 in diseases such as cancer and metabolic disorders.
